Cas no 211311-65-8 (N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide)

• Product Name: N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide
• CAS No: 211311-65-8
• MF: C₁₂H₁₈BrNO₂S
• MW: 320.245821475983
• CID: 1035729
• PubChem ID: 9927066
• Update Time: 2025-10-20

N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide
• N-(2-(4-Bromophenyl)propyl)propane-2-sulfomide
• N-[2-(4-bromophenyl)propyl]-2-Propanesulfonamide
• [2-(4-bromophenyl)propyl][(methylethyl)sulfonyl]amine
• 2-Propanesulfonamide, N-[2-(4-bromophenyl)propyl]-
• AGN-PC-0CR3AR
• AK118965
• CHEMBL67624
• KB-258042
• N-2-(4-bromophenyl)propyl 2-propanesulfonamide
• N-2-(4-Bromophenyl)propyl 2-propylsulfonamide
• propane-2-sulfonic acid (2-(4-bromo-phenyl)-propyl)-amide
• QC-955
• SureCN5877330
• F95724
• 211311-65-8
• N-[2-(4-bromophenyl)propyl]propane-2-sulfonamide
• AKOS016000566
• SB82825
• SCHEMBL5877330
• KKIIBZSWCOFSNB-UHFFFAOYSA-N
• DTXSID00432963
• DB-371256

• MDL： MFCD18071626
• Inchi： 1S/C12H18BrNO2S/c1-9(2)17(15,16)14-8-10(3)11-4-6-12(13)7-5-11/h4-7,9-10,14H,8H2,1-3H3
• InChI Key： KKIIBZSWCOFSNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)CNS(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 319.02424
• Monoisotopic Mass: 319.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Additional information on N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide

N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide (CAS No. 211311-65-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its brominated aromatic ring and sulfonamide functional group, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide consists of a brominated phenyl group attached to a propyl chain, which is further linked to a propane-2-sulfonamide moiety. This arrangement imparts the molecule with a combination of hydrophobic and polar characteristics, making it an attractive candidate for various pharmaceutical applications. The presence of the bromine atom and the sulfonamide group contributes to its ability to interact with specific biological targets, such as enzymes and receptors.

Recent research has highlighted the potential of N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide in the treatment of various diseases. One notable area of interest is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain. This makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide has also been investigated for its potential as an antiviral agent. Research conducted on viral infections has demonstrated that this compound can inhibit the replication of certain viruses by interfering with their life cycle. Specifically, it has shown efficacy against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), making it a valuable lead compound for further drug development in these areas.

The pharmacokinetic properties of N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide have also been studied extensively. Its favorable solubility and stability characteristics make it suitable for both oral and parenteral administration. Preclinical studies have shown that it exhibits good bioavailability and a favorable safety profile, with minimal toxicity observed at therapeutic doses. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant adverse reactions.

Furthermore, the synthetic accessibility of N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide is another factor that contributes to its appeal in drug development. The compound can be synthesized using well-established chemical reactions, making it relatively easy to produce on a large scale. This ease of synthesis, combined with its promising biological activities, positions it as a viable candidate for further optimization and clinical evaluation.

In conclusion, N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide (CAS No. 211311-65-8) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its potential applications in treating inflammatory diseases, viral infections, and other conditions, highlighting its significance in advancing pharmaceutical science.